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Compound of Interest

Compound Name:
1-Ethylcyclobutan-1-amine

hydrochloride

Cat. No.: B1449859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Value of Strained Aliphatic
Scaffolds in Modern Drug Discovery
The quest for novel chemical matter in drug discovery has led researchers to explore beyond

the traditional flat, aromatic landscapes of medicinal chemistry. In this pursuit, strained aliphatic

rings, such as the cyclobutane moiety, have emerged as powerful tools for sculpting molecular

architecture. Their unique three-dimensional conformations offer a compelling strategy to

enhance potency, selectivity, and pharmacokinetic properties. This guide focuses on a specific,

yet versatile building block, 1-Ethylcyclobutan-1-amine hydrochloride, providing a

comprehensive overview of its synthesis, characterization, and potential applications for the

discerning scientist.

Section 1: Chemical Identity and Physicochemical
Properties
1-Ethylcyclobutan-1-amine hydrochloride is a primary amine salt featuring a cyclobutane

ring substituted with an ethyl group and an amino group at the same carbon atom. This

quaternary substitution pattern imparts specific steric and electronic properties that are of

interest in the design of bioactive molecules.
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Property Value Source

CAS Number 279215-56-4 [1][2][3]

Molecular Formula C₆H₁₄ClN

Molecular Weight 135.64 g/mol [1]

Chemical Structure PubChem

Canonical SMILES CCC1(CCC1)N.Cl

InChIKey
XGXNQIUNHHNDAQ-

UHFFFAOYSA-N

Appearance White to off-white solid

Solubility

Soluble in water and polar

organic solvents like methanol

and ethanol.

Section 2: Synthesis and Mechanistic Insights
The synthesis of 1-Ethylcyclobutan-1-amine hydrochloride can be efficiently achieved

through a two-step process, commencing with the formation of the tertiary alcohol precursor, 1-

ethylcyclobutanol, followed by a Ritter reaction to introduce the amine functionality. This

synthetic strategy is both robust and scalable, making it suitable for laboratory and potential

pilot-plant scale production.

Step 1: Synthesis of 1-Ethylcyclobutanol via Grignard
Reaction
The initial step involves the nucleophilic addition of an ethyl Grignard reagent to cyclobutanone.

This classic organometallic reaction is a highly effective method for forming carbon-carbon
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bonds and creating tertiary alcohols.

Reaction Scheme:

Cyclobutanone Magnesium Alkoxide Intermediate
1. EtMgBr, THF

Ethylmagnesium Bromide

1-Ethylcyclobutanol
2. H₃O⁺ workup

1-Ethylcyclobutanol N-(1-Ethylcyclobutyl)acetamide
1. CH₃CN, H₂SO₄

Acetonitrile

1-Ethylcyclobutan-1-amine hydrochloride
2. HCl, H₂O, Δ

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1449859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

